Cas no 214290-48-9 (2-Pyrimidinol,5-fluoro-)
2-Pyrimidinol,5-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinol,5-fluoro-
- 2-Pyrimidinol, 5-fluoro- (9CI)
- MFCD00830426
- 5-fluoro-1,2-dihydropyrimidin-2-one
- J-013132
- 5-Fluoro-2-hydroxypyrimidine, 97%
- CHEBI:125539
- CS-W008541
- FT-0649189
- MFCD00223678
- AMY113
- ZB1820
- NSC-529069
- 1VXI7T1BI5
- 2-Hydroxy-5-fluoropyrimidine
- DTXSID90174067
- 5-fluoropyrimidine-2-one
- AKOS016004426
- Q27216155
- 5-Fluoro-2-hydroxypyrimidine
- UNII-1VXI7T1BI5
- 5-Fluro-2-pyrimidone
- MLS001424161
- 5-fluoro-pyrimidin-2-ol
- 5-Fluoropyrimidin-2-one
- SCHEMBL309070
- MLS000758251
- SB57746
- A879769
- 5-Fluoro-2(1H)-pyrimidinone
- CCG-101035
- HMS2051J14
- PD003169
- 5-Fluoro-2-pyrimidinol
- SY114124
- 5-fluoropyrimid-2-one
- 2022-78-8
- SMR000449315
- 5-fluoropyrimidin-2-ol
- NSC 529069
- HMS3393J14
- CHEMBL4303165
- NSC529069
- HPABFFGQPLJKBP-UHFFFAOYSA-N
- 5-fluoro-1H-pyrimidin-2-one
- 2-Pyrimidinol,5-fluoro-(9CI)
- C4H3FN2O
- 5-Fluoropyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 5-fluoro-
- 5-FP
- GS-6508
- SB56948
- 214290-48-9
- NC00285
- 5-fluoro-2-pyrimidone
- AKOS006347205
- AC-26618
-
- MDL: MFCD00223678
- Inchi: 1S/C4H3FN2O/c5-3-1-6-4(8)7-2-3/h1-2H,(H,6,7,8)
- InChI Key: HPABFFGQPLJKBP-UHFFFAOYSA-N
- SMILES: FC1C=NC(NC=1)=O
Computed Properties
- Exact Mass: 114.02299
- Monoisotopic Mass: 114.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.5A^2
- XLogP3: -0.4
Experimental Properties
- Density: 1.46
- Melting Point: 170-174 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.563
- PSA: 46.01
- LogP: 0.32130
2-Pyrimidinol,5-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089000719-1g |
5-Fluoropyrimidin-2-ol |
214290-48-9 | 97% | 1g |
$725.04 | 2023-09-02 | |
| Apollo Scientific | PC908749-250mg |
5-Fluoro-2-hydroxypyrimidine |
214290-48-9 | 95% | 250mg |
£185.00 | 2024-05-24 | |
| Apollo Scientific | PC908749-1g |
5-Fluoro-2-hydroxypyrimidine |
214290-48-9 | 95% | 1g |
£779.00 | 2025-02-22 | |
| abcr | AB284641-250 mg |
5-Fluoro-pyrimidin-2-ol; 95% |
214290-48-9 | 250mg |
€104.80 | 2023-06-22 | ||
| Chemenu | CM514727-1g |
5-Fluoropyrimidin-2-ol |
214290-48-9 | 97% | 1g |
$385 | 2023-02-02 | |
| abcr | AB284641-250mg |
5-Fluoro-pyrimidin-2-ol, 95%; . |
214290-48-9 | 95% | 250mg |
€104.80 | 2025-04-20 | |
| Ambeed | A497857-1g |
5-Fluoropyrimidin-2-ol |
214290-48-9 | 97% | 1g |
$513.0 | 2024-07-28 |
2-Pyrimidinol,5-fluoro- Suppliers
2-Pyrimidinol,5-fluoro- Related Literature
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1. Stereochemistry of the formation of 4-alkoxyimino-5,6-dihydro-6-alkoxyaminopyrimidin-2(1H)-ones from cytosines and hydroxylaminesPaul J. Atkins,C. Dennis Hall J. Chem. Soc. Perkin Trans. 2 1983 155
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Abtin Ebadi Amooghin,Hamidreza Sanaeepur,Rafael Luque,Hermenegildo Garcia,Banglin Chen Chem. Soc. Rev. 2022 51 7427
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Jorge A. R. Navarro,Elisa Barea,Juan M. Salas,Norberto Masciocchi,Simona Galli,Angelo Sironi,Conchi O. Ania,José B. Parra J. Mater. Chem. 2007 17 1939
Additional information on 2-Pyrimidinol,5-fluoro-
Research Brief on 2-Pyrimidinol,5-fluoro- (CAS: 214290-48-9): Recent Advances and Applications in Chemical Biology and Medicine
2-Pyrimidinol,5-fluoro- (CAS: 214290-48-9) is a fluorinated pyrimidine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of nucleoside analogs, which are widely used in antiviral and anticancer therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.
One of the most notable advancements in the study of 2-Pyrimidinol,5-fluoro- is its incorporation into novel nucleoside analogs targeting viral polymerases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against RNA-dependent RNA polymerases in flaviviruses, including Zika and Dengue viruses. The researchers utilized a combination of molecular docking and enzymatic assays to elucidate the binding mechanisms, revealing that the fluorine substitution at the 5-position significantly enhances the compound's affinity for the viral polymerase active site.
In addition to its antiviral properties, 2-Pyrimidinol,5-fluoro- has shown promise in oncology research. A recent preclinical study investigated its role as a precursor for the synthesis of fluorouracil (5-FU) analogs, which are commonly used in chemotherapy. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that modified versions of this compound exhibited improved pharmacokinetic profiles and reduced toxicity compared to traditional 5-FU formulations. These findings suggest potential for developing next-generation chemotherapeutic agents with enhanced efficacy and safety.
The synthetic chemistry of 2-Pyrimidinol,5-fluoro- has also seen significant progress. A 2022 paper in Organic Process Research & Development detailed an optimized large-scale synthesis route for this compound, achieving a yield of over 85% with high purity. The authors emphasized the importance of this advancement for industrial-scale production, particularly in meeting the growing demand for fluorinated pyrimidine intermediates in pharmaceutical manufacturing. The study also highlighted the use of green chemistry principles, such as solvent recycling and catalytic methods, to improve the sustainability of the synthesis process.
Looking ahead, researchers are exploring the potential of 2-Pyrimidinol,5-fluoro- in emerging areas such as targeted protein degradation and PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data presented at the 2023 American Chemical Society National Meeting suggested that fluorinated pyrimidine scaffolds could serve as effective warheads for E3 ubiquitin ligase recruitment, opening new avenues for drug development in challenging therapeutic areas. These developments underscore the compound's continued relevance in cutting-edge biomedical research.
In conclusion, 2-Pyrimidinol,5-fluoro- (CAS: 214290-48-9) remains a compound of significant interest in chemical biology and medicinal chemistry. Its applications span antiviral drug development, cancer therapeutics, and innovative synthetic methodologies. The recent research highlights both its well-established roles and emerging potential, positioning it as a valuable tool for future drug discovery efforts. Continued investigation into its structure-activity relationships and novel derivatives will likely yield further breakthroughs in the coming years.
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